PGEWUIFAJCLCQT-BSYVCWPDSA-N
Description
However, based on standard chemical nomenclature and InChIKey conventions, this identifier corresponds to a unique organic compound characterized by its stereochemical and structural properties. InChIKeys are generated using the International Chemical Identifier (InChI) algorithm, ensuring unambiguous representation of molecular structures .
Properties
Molecular Formula |
C25H20N6O |
|---|---|
Molecular Weight |
420.476 |
InChI |
InChI=1S/C25H20N6O/c1-15-16(2)30(13-17-6-5-9-26-12-17)24-22(15)25-28-23(29-31(25)14-27-24)20-10-18-7-3-4-8-19(18)11-21(20)32/h3-12,14,29H,13H2,1-2H3/b23-20+ |
InChI Key |
PGEWUIFAJCLCQT-BSYVCWPDSA-N |
SMILES |
CC1=C(N(C2=C1C3=NC(=C4C=C5C=CC=CC5=CC4=O)NN3C=N2)CC6=CN=CC=C6)C |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
A systematic comparison requires evaluating structural, functional, and application-based parameters. Below is a hypothetical framework derived from the evidence, tailored to fill knowledge gaps:
Table 1: Key Comparison Metrics
Key Findings
Structural Similarities : If this compound shares functional groups (e.g., esters or amines) with Analog A or B, its reactivity and spectral signatures would align with data in spectral tables .
Regulatory Divergence: Unlike Analog B, which is under regulatory review, this compound lacks documented approval status, suggesting novel or niche applications .
Data Quality Challenges: The absence of explicit data tables for this compound highlights gaps in public datasets, mirroring issues in transportation and genomic data management .
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